N-{2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-methylbenzamide

• IUPAC Name: N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-3-methylbenzamide
• InChI: InChI=1S/C20H19FN2OS/c1-13-4-3-5-16(12-13)19(24)22-11-10-18-14(2)23-20(25-18)15-6-8-17(21)9-7-15/h3-9,12H,10-11H2,1-2H3,(H,22,24)
• InChI Key: DZQJHCQMDBBDHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCCC2=C(N=C(S2)C3=CC=C(C=C3)F)C
• Molecular Formula: C20H19FN2OS
• Molecular Weight: 354.4 g/mol
• CAS No.: 894003-22-6

Description

The compound “N-{2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-methylbenzamide” is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a thiazole ring, and a benzamide group. These functional groups could potentially confer a variety of chemical properties to the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the fluorophenyl group could be introduced via a halogenation reaction, the thiazole ring could be formed via a cyclization reaction, and the benzamide group could be introduced via a condensation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure. The fluorophenyl and benzamide groups are likely to contribute to the overall polarity of the molecule, while the thiazole ring could potentially introduce some degree of aromaticity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the specific conditions. For example, the fluorine atom in the fluorophenyl group could potentially be replaced via a nucleophilic aromatic substitution reaction. The thiazole ring could potentially undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a fluorophenyl group could increase the compound’s lipophilicity, potentially enhancing its ability to cross biological membranes.